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Compound of Interest

Compound Name: JNJ-40929837

Cat. No.: B12383383

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of JNJ-40929837, a selective and
orally active Leukotriene A4 Hydrolase (LTA4H) inhibitor, with other notable LTA4H inhibitors
that have been in clinical development. Leukotriene A4 hydrolase is a key enzyme in the
biosynthesis of the potent pro-inflammatory mediator Leukotriene B4 (LTB4), making it an
attractive target for the treatment of a range of inflammatory diseases.[1][2][3] This report
summarizes key quantitative data, details experimental protocols from clinical studies, and
visualizes the relevant biological pathways and workflows to offer a comprehensive resource
for researchers in this field.

Performance and Pharmacokinetic Comparison

The following tables summarize the available quantitative data for JNJ-40929837 and other
LTA4H inhibitors. It is important to note that the data are compiled from different studies and
direct head-to-head comparisons should be made with caution.
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Table 1: Overview of LTA4H Inhibitors
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Substantially
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production in
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Table 2: Pharmacokinetic Parameters of LTA4H Inhibitors

Experimental Protocols
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JNJ-40929837: Bronchial Allergen Challenge in Asthma

o Study Design: A double-blind, 3-period crossover study involving 22 patients with mild, atopic
asthma.[5][6]

e Treatment Arms:
o JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[5][6]
o Montelukast: 10 mg/day for 6 days.[5][6]
o Placebo: Matched to the other treatments.[5][6]

o Primary Outcome: The primary endpoint was the late asthmatic response (LAR) induced by
a bronchial allergen challenge (BAC), measured by the maximal percent reduction in Forced
Expiratory Volume in 1 second (FEV1).[5][6]

e Secondary Outcomes: These included the early asthmatic response (EAR) measured by
FEV1, and the effect on LTB4 levels in whole blood and sputum.[5][6]

e LTB4 Measurement: Whole blood was stimulated with the divalent cation ionophore A23187
to measure LTB4 production. Sputum was collected to measure basal LTB4 levels.[5][6]

LYS006: Phase | First-in-Human Study

o Study Design: A single-center, randomized, participant- and investigator-blinded, placebo-
controlled, first-in-human study in 121 healthy male and female adults.[7] The study included
single ascending dose (SAD), food effect (FE), and multiple ascending dose (MAD) parts.[7]

o Treatment Arms (MAD phase): Doses of 20, 40, and 80 mg b.i.d. were administered.[7]

« Pharmacokinetic (PK) Analysis: Blood and plasma samples were collected at various time
points to determine the pharmacokinetic profile of LYS006.[1][7]

e Pharmacodynamic (PD) Analysis:

o Whole Blood: LTB4 production was measured in ex vivo stimulated whole blood.[7]
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o Skin Blister: Cantharidin-induced skin blisters were used to assess LTA4H inhibition in
skin-resident immune cells.[7]

o Safety and Tolerability: Assessed through monitoring of adverse events, vital signs,
electrocardiograms (ECGSs), and laboratory tests.[7][9]

Acebilustat (CTX-4430): Study in Cystic Fibrosis

o Study Design: A randomized, multi-center, subject and investigator blinded, placebo-
controlled, parallel-group study.[12][13]

e Treatment Arms:
o Acebilustat 50 mg once daily.[12][13]
o Acebilustat 100 mg once daily.[12][13]
o Placebo once daily.[12][13]
e Study Population: Adult subjects with cystic fibrosis.[19]
e Primary Endpoint: Change from baseline in percent predicted FEV1 (ppFEV1).[12][13]
e Secondary Endpoints: Rate of pulmonary exacerbations and safety.[12][13]

» Biomarker Analysis: Sputum neutrophil counts and sputum elastase were measured as
markers of inflammation.[11]

Visualizing the Landscape of LTA4H Inhibition

To better understand the context of these inhibitors, the following diagrams illustrate the LTA4H
signaling pathway and a generalized experimental workflow for evaluating LTA4H inhibitors.
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Caption: LTA4H Signaling Pathway and Point of Inhibition.
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Caption: Generalized Workflow for LTA4H Inhibitor Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to LTA4H Inhibitors: JNJ-
40929837 and Other Key Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383383#jnj-40929837-versus-other-lta4h-
inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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